Cas no 2172161-45-2 (5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2172161-45-2
• MF: C₁₃H₂₄N₄O
• MW: 252.355862617493
• CID: 6323870
• PubChem ID: 165735150
• Update Time: 2025-05-30

5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylmethanamine
• EN300-1595843
• 2172161-45-2
• [5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-yl]methanamine

• Inchi： 1S/C13H24N4O/c1-10(2)5-6-13-12(8-14)15-16-17(13)9-11-4-3-7-18-11/h10-11H,3-9,14H2,1-2H3
• InChI Key： AWUVFTFILNXRLT-UHFFFAOYSA-N
• SMILES： O1CCCC1CN1C(=C(CN)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 252.19501140g/mol
• Monoisotopic Mass: 252.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66Ų

Additional information on 5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylmethanamine

5-(3-Methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylmethanamine

The compound with CAS No. 2172161-45-2, known as 5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylmethanamine, is a highly specialized organic compound with a complex structure and diverse applications. This compound has gained significant attention in recent years due to its unique properties and potential uses in various fields such as pharmaceuticals, agrochemicals, and materials science. The molecule consists of a triazole ring system, which is a five-membered heterocyclic structure containing three nitrogen atoms. This structural feature contributes to its stability and reactivity, making it a valuable building block in organic synthesis.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, condensations, and cyclizations. Researchers have explored various methods to optimize the synthesis process, aiming to improve yield and purity while minimizing environmental impact. Recent studies have focused on the use of catalytic systems and green chemistry principles to achieve more sustainable production methods. For instance, the application of palladium-catalyzed cross-coupling reactions has been reported to enhance the efficiency of constructing the triazole core of the molecule.

In terms of applications, this compound exhibits promising properties in drug discovery. Its triazole moiety is known to interact with various biological targets, including enzymes and receptors, making it a potential candidate for therapeutic agents. Recent research has highlighted its ability to modulate kinase activity, which is crucial in treating diseases such as cancer and inflammatory disorders. Additionally, the presence of the oxolan ring (a cyclic ether) in the molecule introduces flexibility and solubility characteristics that are advantageous for drug delivery systems.

Beyond pharmaceuticals, this compound has also shown potential in agrochemical applications. Its ability to act as a plant growth regulator or an elicitor of defense responses in crops has been investigated in several studies. For example, field trials have demonstrated that this compound can enhance crop resistance to fungal pathogens without adverse effects on plant growth. This dual functionality makes it a versatile molecule with broad agricultural applications.

The structural versatility of 5-(3-methylbutyl)-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylmethanamine also extends to materials science. Its ability to form self-assembled monolayers and coordinate with metal ions has been exploited in the development of advanced materials such as sensors and catalysts. Recent advancements in nanotechnology have further expanded its utility by incorporating this compound into nanocomposites for improved mechanical and electronic properties.

In conclusion, CAS No. 2172161-45-2 represents a multifaceted compound with significant potential across various industries. Its unique chemical structure, combined with cutting-edge synthetic methodologies and innovative applications, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new functionalities and optimize its production processes, this compound is poised to make even greater contributions to scientific and technological advancements.